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Compound of Interest

Compound Name: Tetrapropylammonium bromide

Cat. No.: B156848 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of tetrapropylammonium bromide, a quaternary

ammonium salt used in various laboratory applications. Adherence to these procedures is

critical to protect personnel and the environment.

Key Safety and Handling Information
Tetrapropylammonium bromide is classified as a hazardous substance, causing skin and

serious eye irritation, and may cause respiratory irritation.[1][2] Ingestion can be harmful.[3]

Therefore, appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat, should be worn at all times when handling this

compound.[1][2] Work should be conducted in a well-ventilated area to avoid dust inhalation.[4]

[5]

Quantitative Data
The following table summarizes the key physical and chemical properties of

tetrapropylammonium bromide:
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Property Value Source

CAS Number 1941-30-6 [1]

Molecular Formula C12H28BrN [5]

Molecular Weight 266.27 g/mol [5]

Appearance
White to off-white crystalline

solid
[5][6]

Solubility Water soluble [6]

Incompatibilities
Strong oxidizing agents,

moisture
[1][6][7]

Spill and Accidental Release Procedures
In the event of a spill, immediate action should be taken to minimize exposure and

environmental contamination.

Minor Spills:

Remove all sources of ignition.[3]

Clean up spills immediately.[3][4]

Dampen the solid spill material with water to avoid generating dust.[6]

Sweep or scoop the material into a suitable, labeled container for waste disposal.[1][3][7]

Use absorbent paper dampened with water to pick up any remaining material.[6]

Wash the contaminated area with a soap and water solution.[6]

Major Spills:

Evacuate unnecessary personnel from the area.[5]

Alert emergency responders and inform them of the location and nature of the hazard.[3]
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Avoid all personal contact, including inhalation of dust.[3]

Wear appropriate protective clothing and a particulate respirator.[3]

Follow the cleanup procedures for minor spills, ensuring the waste is collected in sealed,

labeled drums for disposal.[4]

Step-by-Step Disposal Protocol
The proper disposal of tetrapropylammonium bromide must be carried out in accordance

with local, state, and federal regulations. The following is a general procedural guide:

Containerization: Ensure the waste tetrapropylammonium bromide is stored in its original

container or a compatible, tightly sealed, and clearly labeled container. Do not mix with other

waste materials.

Consultation: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed waste management contractor to determine the specific disposal requirements

for your location.

Recycling: Whenever possible, explore options for recycling the chemical.[4] Consult the

manufacturer for potential recycling programs.[4]

Landfill Disposal: If recycling is not an option, the primary method of disposal is burial in an

authorized landfill.[4] This must be arranged through a certified waste disposal service.

Container Disposal: Empty containers may retain product residue.[3] These should be

handled as hazardous waste and disposed of in an authorized landfill, or recycled if possible

after proper decontamination.[4] Do not cut, drill, grind, or weld empty containers as residual

dust may pose an explosion hazard.[3]

Wastewater: Do not allow wash water from cleaning equipment or the spill site to enter

drains.[3] Collect all wash water for treatment and proper disposal.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

tetrapropylammonium bromide.
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Start: Tetrapropylammonium Bromide Waste

Containerize & Label Waste Securely

Consult Institutional EHS / Waste Contractor

Recycling an Option?

Arrange for Chemical Recycling

Yes

Arrange for Disposal in Authorized Landfill

No

Dispose of/Decontaminate Empty Container

End: Disposal Complete

Click to download full resolution via product page

Disposal workflow for tetrapropylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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